[2-(Difluoromethoxy)-3-methoxyphenyl]methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“[2-(Difluoromethoxy)-3-methoxyphenyl]methanol” is a chemical compound with the molecular formula C9H10F2O3 . It has a molecular weight of 204.17 . The compound is in liquid form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H10F2O3/c1-13-7-2-3-8(14-9(10)11)6(4-7)5-12/h2-4,9,12H,5H2,1H3 . This code provides a specific string of characters that represents the molecular structure of the compound.Physical And Chemical Properties Analysis
“[2-(Difluoromethoxy)-3-methoxyphenyl]methanol” is a liquid . It has a molecular weight of 204.17 . It should be stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Organic Synthesis and Catalysis
One study focuses on the Bidentate Chelation-Controlled Asymmetric Synthesis of α-hydroxy esters, demonstrating the utility of chiral auxiliaries for enantioselective synthesis (Jung, Ho, & Kim, 2000). This work underscores the compound's relevance in facilitating controlled organic reactions.
Methanol Adsorption and Desorption on CeO2 nanocrystals' surface sites highlight the compound's role in probing catalytic surfaces, offering insights into the interactions of methoxy species with metal oxides (Wu, Li, Mullins, & Overbury, 2012). This research aids in understanding catalyst behavior at the molecular level.
Material Science and Polymers
The synthesis of Electron-Rich Alcohol-Soluble Neutral Conjugated Polymers showcases the development of materials with potential applications in polymer light-emitting diodes (PLEDs) (Huang, Zhang, Liu, & Jen, 2009). These findings contribute to the advancement of electronics and photonics.
Environmental and Green Chemistry
A study on the Utilization of Methanol as a C1 Source in organic synthesis illustrates the compound's role in sustainable chemistry practices, highlighting methanol's versatility in forming various bonds (Natte, Neumann, Beller, & Jagadeesh, 2017). This approach emphasizes the importance of methanol in eco-friendly chemical synthesis.
Advanced Functional Materials
Research into Comb-Shaped Poly(arylene ether sulfone)s as Proton Exchange Membranes reveals the compound's application in fuel cell technology, demonstrating its significance in enhancing proton and methanol transport for energy applications (Kim, Robertson, & Guiver, 2008).
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H315, H319, and H335 . These indicate that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing hands and face thoroughly after handling .
properties
IUPAC Name |
[2-(difluoromethoxy)-3-methoxyphenyl]methanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10F2O3/c1-13-7-4-2-3-6(5-12)8(7)14-9(10)11/h2-4,9,12H,5H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGLKSCAKAQISET-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1OC(F)F)CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10F2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[2-(Difluoromethoxy)-3-methoxyphenyl]methanol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.